Cas no 2096-38-0 (3-nitrocinnoline 1-oxide)

• Product Name: 3-nitrocinnoline 1-oxide
• CAS No: 2096-38-0
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 1401654
• PubChem ID: 200456
• Update Time: 2025-04-20

3-nitrocinnoline 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-nitrocinnoline 1-oxide
• 3-nitro-1-oxidocinnolin-1-ium
• DTXSID30175139
• Cinnoline, 3-nitro-, 1-oxide
• BRN 0612408
• 2096-38-0

• Inchi： 1S/C8H5N3O3/c12-10-7-4-2-1-3-6(7)5-8(9-10)11(13)14/h1-5H
• InChI Key： XUUDPWHAWCZIRS-UHFFFAOYSA-N
• SMILES： [O-][N+]1C2C=CC=CC=2C=C([N+](=O)[O-])N=1

Computed Properties

• Exact Mass: 191.03315
• Monoisotopic Mass: 191.033091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 0.9

Experimental Properties

• Density: 1.56
• Boiling Point: 423.6°C at 760 mmHg
• Flash Point: 210°C
• Refractive Index: 1.709
• PSA: 82.97